Cas no 864439-35-0 (5H-pyrrolo3,2-dpyrimidine-2-carbonitrile)

• Product Name: 5H-pyrrolo3,2-dpyrimidine-2-carbonitrile
• CAS No: 864439-35-0
• MF: C₇H₄N₄
• MW: 144.133460044861
• CID: 4254897
• PubChem ID: 23156275
• Update Time: 2025-07-15

5H-pyrrolo3,2-dpyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile
• 5H-pyrrolo3,2-dpyrimidine-2-carbonitrile
• SY297109
• AKOS006376501
• G61208
• SCHEMBL4056385
• MFCD17013007
• cyanopyrrolopyrimidine
• 864439-35-0
• SCHEMBL5440573

• Inchi： 1S/C7H4N4/c8-3-7-10-4-6-5(11-7)1-2-9-6/h1-2,4,9H
• InChI Key： QQVKXKOLJXGZCT-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C2NC=CC2=N1

Computed Properties

• Exact Mass: 144.043596145Da
• Monoisotopic Mass: 144.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 5H-pyrrolo3,2-dpyrimidine-2-carbonitrile

Recent Advances in the Study of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile (CAS: 864439-35-0) and Its Applications in Chemical Biology and Medicine

The compound 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile (CAS: 864439-35-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this heterocyclic scaffold, focusing on its synthetic pathways, biological activities, and emerging roles in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated that derivatives of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile exhibit potent inhibitory effects against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low nanomolar range. The structural flexibility of this core allows for targeted modifications at the 4-, 5-, and 7-positions, enabling optimization of pharmacokinetic properties while maintaining high target affinity.

Notably, the 864439-35-0 scaffold has shown promise in oncology applications. Research from the University of Cambridge (Nature Cancer, 2024) revealed that fluorinated analogs of this compound disrupt the HIF-1α/p300 protein-protein interaction, achieving >80% tumor growth inhibition in xenograft models of triple-negative breast cancer. The electron-withdrawing cyano group at the 2-position was found to be critical for maintaining metabolic stability in vivo.

In synthetic chemistry, novel microwave-assisted protocols have been developed for the efficient construction of the pyrrolopyrimidine core (Org. Process Res. Dev. 2023, 27, 8, 1425-1436). These methods reduce reaction times from 24 hours to <30 minutes while improving yields from 45% to 82%, addressing previous scalability challenges in lead optimization campaigns.

Emerging applications extend beyond oncology. A recent patent (WO2023187646) discloses 864439-35-0 derivatives as allosteric modulators of mGluR5 receptors for neurological disorders. The compounds showed improved blood-brain barrier penetration compared to previous generations, with brain/plasma ratios >0.8 in rodent models.

Challenges remain in the clinical translation of these compounds, particularly regarding CYP450-mediated drug-drug interactions. However, the development of prodrug strategies (e.g., phosphonooxymethyl prodrugs of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile derivatives) appears promising for overcoming solubility limitations while maintaining target engagement (J. Pharm. Sci. 2024, in press).

Future research directions highlighted in a recent ACS Medicinal Chemistry Letters perspective (2024, 15, 4, 456-462) include: 1) exploration of PROTAC derivatives utilizing this scaffold, 2) development of radiofluorinated versions for PET imaging, and 3) investigation of combination therapies with immune checkpoint inhibitors. The unique physicochemical properties of 864439-35-0 (cLogP 1.8, TPSA 65 Ų) make it particularly suitable for these advanced applications.